N-[(3,5-dichloro-4-hydroxyphenyl)carbamothioyl]-2-methylbenzamide

• Molecular Formula: C15H12Cl2N2O2S
• Molecular Weight: 355.2 g/mol
• IUPAC Name: N-[(3,5-dichloro-4-hydroxyphenyl)carbamothioyl]-2-methylbenzamide
• InChI: InChI=1S/C15H12Cl2N2O2S/c1-8-4-2-3-5-10(8)14(21)19-15(22)18-9-6-11(16)13(20)12(17)7-9/h2-7,20H,1H3,(H2,18,19,21,22)
• InChI Key: XWTBWXWWWMWBLR-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NC(=S)NC2=CC(=C(C(=C2)Cl)O)Cl

Description

N-[(3,5-dichloro-4-hydroxyphenyl)carbamothioyl]-2-methylbenzamide, also known as Diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used for the treatment of pain and inflammation. It was first synthesized in 1966 by Ciba-Geigy (now Novartis) and has since become one of the most widely used NSAIDs in the world.

Mechanism of Action

The mechanism of action of N-[(3,5-dichloro-4-hydroxyphenyl)carbamothioyl]-2-methylbenzamide involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are responsible for the pain and swelling associated with inflammation. By inhibiting COX enzymes, N-[(3,5-dichloro-4-hydroxyphenyl)carbamothioyl]-2-methylbenzamide reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and physiological effects:
N-[(3,5-dichloro-4-hydroxyphenyl)carbamothioyl]-2-methylbenzamide has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, N-[(3,5-dichloro-4-hydroxyphenyl)carbamothioyl]-2-methylbenzamide has been shown to have antioxidant and antiplatelet effects. It has also been shown to have effects on the cardiovascular system, including the reduction of blood pressure and the prevention of atherosclerosis.

Advantages and Limitations for Lab Experiments

N-[(3,5-dichloro-4-hydroxyphenyl)carbamothioyl]-2-methylbenzamide has several advantages for use in laboratory experiments. It is a well-characterized compound that is widely available and relatively inexpensive. It is also highly soluble in both water and organic solvents, making it suitable for a wide range of experiments. However, N-[(3,5-dichloro-4-hydroxyphenyl)carbamothioyl]-2-methylbenzamide also has some limitations, including its potential toxicity and the fact that it may interfere with other biochemical pathways.

Future Directions

There are several potential future directions for research involving N-[(3,5-dichloro-4-hydroxyphenyl)carbamothioyl]-2-methylbenzamide. One area of interest is the development of new NSAIDs with improved efficacy and fewer side effects. Another area of interest is the study of the long-term effects of N-[(3,5-dichloro-4-hydroxyphenyl)carbamothioyl]-2-methylbenzamide on the cardiovascular system. Finally, there is interest in the development of new drug delivery systems that can improve the bioavailability and efficacy of N-[(3,5-dichloro-4-hydroxyphenyl)carbamothioyl]-2-methylbenzamide.

Synthesis Methods

The synthesis of N-[(3,5-dichloro-4-hydroxyphenyl)carbamothioyl]-2-methylbenzamide involves several steps, including the reaction of 3,5-dichloroaniline with thionyl chloride to form 3,5-dichloro-4-nitroaniline, which is then reduced to 3,5-dichloro-4-aminoaniline. This compound is then reacted with 2-methylbenzoic acid to form N-(2-methylphenyl)-3,5-dichloro-4-aminobenzoic acid, which is then converted to N-[(3,5-dichloro-4-hydroxyphenyl)carbamothioyl]-2-methylbenzamide by reaction with thionyl chloride and ammonium hydroxide.

Scientific Research Applications

N-[(3,5-dichloro-4-hydroxyphenyl)carbamothioyl]-2-methylbenzamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in the treatment of a variety of conditions, including arthritis, menstrual cramps, and post-operative pain. In addition, N-[(3,5-dichloro-4-hydroxyphenyl)carbamothioyl]-2-methylbenzamide has been used in scientific research to study the mechanism of action of NSAIDs and to develop new drugs with similar properties.